Cas no 300358-33-2 (2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol)

• Product Name: 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol
• CAS No: 300358-33-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD00297970
• CID: 1085489
• Update Time: 2025-06-08

2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxy-6-methylpyrimidin-2-yl)phenol
• 6-(4-ethoxy-6-methyl-1H-pyrimidin-2-ylidene)cyclohexa-2,4-dien-1-one
• 2-(4-Ethoxy-6-methyl-pyrimidin-2-yl)-phenol
• LogP
• 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol

• MDL： MFCD00297970
• Inchi： 1S/C13H14N2O2/c1-3-17-12-8-9(2)14-13(15-12)10-6-4-5-7-11(10)16/h4-8,16H,3H2,1-2H3
• InChI Key： QVZQYJUIBVNIAU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)N=C(C2C=CC=CC=2O)N=1

Computed Properties

• Exact Mass: 230.10562
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 55.24

2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol

Introduction to 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol (CAS No. 300358-33-2)

2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol, identified by its CAS number 300358-33-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both pyrimidine and phenolic moieties in its molecular structure suggests a broad spectrum of biological activities, making it a subject of intense research interest.

The compound's structure consists of a pyrimidine ring substituted at the 4-position with an ethoxy group and at the 6-position with a methyl group, attached to a phenol moiety at the 2-position. This specific arrangement of functional groups contributes to its distinct chemical and biological properties. The ethoxy group enhances solubility and stability, while the methyl group influences electronic distribution and reactivity. The phenolic hydroxyl group is particularly noteworthy for its potential role in hydrogen bonding and interaction with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious diseases. The structural features of 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol make it a promising candidate for such applications. For instance, the pyrimidine ring is a common pharmacophore in many drugs used to treat cancers and viral infections, while the phenolic group is known for its antioxidant and anti-inflammatory properties.

One of the most exciting areas of research involving 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol is its potential as an anticancer agent. Studies have shown that compounds with similar structural motifs can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The ethoxy and methyl substituents on the pyrimidine ring may play a crucial role in modulating these interactions, making this compound a valuable scaffold for further drug development.

Furthermore, the phenolic hydroxyl group in 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol suggests potential applications in treating inflammatory diseases. Phenols are well-known for their ability to scavenge reactive oxygen species, thereby reducing oxidative stress and inflammation. This property makes the compound a promising candidate for developing novel anti-inflammatory drugs that could be used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrimidine core, followed by functionalization with ethoxy and methyl groups. The final step involves coupling the pyrimidine derivative to a phenol moiety, often through palladium-catalyzed cross-coupling reactions.

The pharmacokinetic properties of 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol are also an important consideration in drug development. Research has shown that the presence of the ethoxy group can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for designing clinical trials that effectively evaluate the compound's therapeutic potential.

In conclusion, 2-(4-Ethoxy-6-methyl-2-pyrimidinyl)phenol (CAS No. 300358-33-2) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it a promising candidate for developing novel drugs targeting various diseases, including cancer and inflammation. Further research into its synthesis, pharmacological properties, and clinical efficacy will be essential to unlock its full therapeutic potential.